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Compound of Interest

3-Bromo-5-ethoxy-4-
Compound Name:
hydroxybenzonitrile

cat. No.: B1332836

CAS Number: 330462-57-2

This technical guide provides a comprehensive overview of 3-Bromo-5-ethoxy-4-
hydroxybenzonitrile, a substituted benzonitrile compound of interest to researchers,
scientists, and drug development professionals. This document details its chemical properties,
outlines a plausible synthetic pathway, and explores its potential, though currently
undocumented, biological significance.

Chemical and Physical Properties

3-Bromo-5-ethoxy-4-hydroxybenzonitrile is a multifaceted organic compound with a
molecular structure that lends itself to a variety of chemical interactions.[1] The presence of a
bromine atom, an ethoxy group, a hydroxyl group, and a nitrile functional group on a benzene
ring gives it a unigue combination of properties.[1] The nitrile group is electron-withdrawing,
which can influence the compound's overall reactivity and stability.[1]

A summary of its key quantitative data is presented in the table below.
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Property Value Source
CAS Number 330462-57-2 [11[2][3]
Molecular Formula CoHsBrNO2 [3]
Molecular Weight 242.07 g/mol [3]
Purity Typically 297% [3]
Predicted XlogP 2.3 [4]
Monoisotopic Mass 240.97385 Da [4]

Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 3-Bromo-5-ethoxy-4-
hydroxybenzonitrile are not readily available in peer-reviewed literature, a plausible synthetic
route can be devised based on established organic chemistry principles and published
methods for analogous compounds. A likely precursor for this synthesis is 3-bromo-5-ethoxy-4-
hydroxybenzaldehyde. The conversion of a benzaldehyde to a benzonitrile is a standard
transformation in organic synthesis.

Proposed Synthetic Pathway:

A potential two-step synthesis is outlined below, starting from the commercially available 3-
ethoxy-4-hydroxybenzaldehyde.
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Step 1: Bromination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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